Cas no 71520-02-0 (1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene)
71520-02-0 structure
Product Name:1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene
CAS No:71520-02-0
MF:C16H24O2
MW:248.360565185547
CID:1748696
PubChem ID:44148256
Update Time:2025-04-21
1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene
- peroxide,<wbr>
- tert-Butyl 2-[2-(prop-1-en-2-yl)phenyl]propan-2-yl peroxide
- LogP
- 1-(2-tert-butylperoxypropan-2-yl)-2-prop-1-en-2-ylbenzene
- 71520-02-0
- JTUGPJUAYDYBPZ-UHFFFAOYSA-N
- Peroxide, 1,1-dimethylethyl 1-methyl-1-((1-methylethenyl)phenyl)ethyl
- SCHEMBL16702945
- Isopropenylcumyl tert-butyl peroxide
- DTXSID8072372
- Peroxide, 1,1-dimethylethyl 1-methyl-1-[(1-methylethenyl)phenyl]ethyl
-
- Inchi: 1S/C16H24O2/c1-12(2)13-10-8-9-11-14(13)16(6,7)18-17-15(3,4)5/h8-11H,1H2,2-7H3
- InChI Key: JTUGPJUAYDYBPZ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C1C=CC=CC=1C(=C)C)OC(C)(C)C
Computed Properties
- Exact Mass: 248.17772
- Monoisotopic Mass: 248.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 4.6
Experimental Properties
- Density: 0.939
- Boiling Point: 299.5°C at 760 mmHg
- Flash Point: 76.2°C
- Refractive Index: 1.488
- PSA: 18.46
1-(1-tert-butylperoxy-1-methyl-ethyl)-2-isopropenyl-benzene Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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